Cas no 13733-50-1 (ethyl 2-(4-tert-butylcyclohexylidene)acetate)

• Product Name: ethyl 2-(4-tert-butylcyclohexylidene)acetate
• CAS No: 13733-50-1
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 3716162
• PubChem ID: 10857107
• Update Time: 2025-11-01

ethyl 2-(4-tert-butylcyclohexylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [4-(1,1-dimethylethyl)cyclohexylidene]-, ethyl ester
• Acetic acid, 2-[4-(1,1-dimethylethyl)cyclohexylidene]-, ethyl ester
• ethyl 2-(4-tert-butylcyclohexylidene)acetate
• 13733-50-1
• Z1424782013
• AKOS033332140
• EN300-1455294
• Ethyl2-(4-tert-butylcyclohexylidene)acetate

• Inchi： 1S/C14H24O2/c1-5-16-13(15)10-11-6-8-12(9-7-11)14(2,3)4/h10,12H,5-9H2,1-4H3/b11-10-
• InChI Key： NXNGYYSCLPLLEC-KHPPLWFESA-N
• SMILES： C(OCC)(=O)/C=C1/CCC(C(C)(C)C)CC/1

Computed Properties

• Exact Mass: 224.177630004Da
• Monoisotopic Mass: 224.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on ethyl 2-(4-tert-butylcyclohexylidene)acetate

Ethyl 2-(4-tert-Butylcyclohexylidene)acetate (CAS No. 13733-50-1): A Comprehensive Overview

Ethyl 2-(4-tert-butylcyclohexylidene)acetate (CAS No. 13733-50-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable for various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of ethyl 2-(4-tert-butylcyclohexylidene)acetate, drawing on the latest research findings to provide a detailed and up-to-date analysis.

Chemical Structure and Properties

Ethyl 2-(4-tert-butylcyclohexylidene)acetate is an ester with the molecular formula C₁₅H₂₆O₂. Its structure consists of an ethyl acetate moiety attached to a substituted cyclohexane ring, specifically a 4-tert-butylcyclohexylidene group. This unique combination of functional groups imparts several notable properties to the compound:

• Solubility: Ethyl 2-(4-tert-butylcyclohexylidene)acetate is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its solubility profile makes it suitable for use in various chemical reactions and formulations.
• Thermal Stability: The compound exhibits good thermal stability, which is crucial for its use in high-temperature processes and applications.
• Aromatic Character: The presence of the cyclohexylidene group gives the compound a subtle aromatic character, which can influence its interactions with other molecules.

Synthesis Methods

The synthesis of ethyl 2-(4-tert-butylcyclohexylidene)acetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of ethyl acetoacetate with 4-tert-butylcyclohexanone in the presence of a suitable catalyst. This reaction typically proceeds via a Claisen condensation mechanism:

C6H10O2COC2H5 + C9H16O → C15H26O2

This method is favored for its simplicity and high yield. Recent advancements in catalysis have further optimized this process, reducing reaction times and improving product purity.

Potential Applications

Ethyl 2-(4-tert-butylcyclohexylidene)acetate has found applications in various fields due to its unique properties:

• Fine Chemicals: The compound is used as an intermediate in the synthesis of fine chemicals, including pharmaceuticals and agrochemicals. Its reactivity and stability make it an ideal building block for complex molecule synthesis.
• Fragrances and Flavors: The subtle aromatic character of ethyl 2-(4-tert-butylcyclohexylidene)acetate makes it useful in the fragrance and flavor industry. It can be used to create nuanced scents and flavors that enhance consumer products.
• Liquid Crystals: Research has shown that compounds with similar structures to ethyl 2-(4-tert-butylcyclohexylidene)acetate can exhibit liquid crystalline behavior. This property has potential applications in display technologies and other advanced materials.
• Catalysts: strong>: The compound can serve as a ligand or co-catalyst in various catalytic reactions, enhancing reaction efficiency and selectivity.

Liquid Crystals: A Promising Application Area

The study of liquid crystals has been a vibrant area of research in recent years, driven by their unique optical and electrical properties. Compounds like ethyl 2-(4-tert-butbulcyclohexyldiene)acetate, with their well-defined molecular structures, are particularly interesting for liquid crystal applications. Recent studies have explored the use of such compounds in creating novel liquid crystal materials with improved performance characteristics.

A study published in the Journal of Materials Chemistry C (2021) investigated the liquid crystalline behavior of a series of compounds similar to Ethyl 2-(4-tert-butbulcyclohexyldiene)acetate strong>. The researchers found that these compounds exhibited excellent thermal stability and wide mesomorphic ranges, making them suitable for use in advanced display technologies such as flexible displays and smart windows.

Safety Considerations and Environmental Impact strong>

Safety is a critical consideration in the handling and use of any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include proper storage conditions, use of personal protective equipment (PPE), and adherence to local regulations.

In terms of environmental impact, efforts are being made to develop more sustainable synthesis methods for compounds likeEth yl 2-(4-t er t-b utb ulcy clo hexy lid ene )ace t ate strong>. Green chemistry principles are increasingly being applied to reduce waste generation, minimize energy consumption, and ensure the safe disposal of by-products. p >